Cas no 2194846-02-9 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide is a synthetic organic compound featuring a pyrimidine core substituted with a cyclopropyl group and an acetamide linker bound to a 2-fluorophenoxy moiety. Its molecular structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive scaffold in drug discovery. The cyclopropyl group may enhance metabolic stability, while the fluorophenoxy component could influence binding affinity in target interactions. This compound’s defined stereochemistry and purity make it suitable for research applications, including kinase inhibition studies or as a precursor for further derivatization. Its synthesis and characterization are well-documented, ensuring reproducibility for experimental use.
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide structure
2194846-02-9 structure
Product Name:N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide
CAS No:2194846-02-9
MF:C16H16FN3O2
MW:301.315546989441
CID:5340690
Update Time:2025-10-06

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide
    • N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide
    • Inchi: 1S/C16H16FN3O2/c17-13-3-1-2-4-15(13)22-9-16(21)18-8-12-7-14(11-5-6-11)20-10-19-12/h1-4,7,10-11H,5-6,8-9H2,(H,18,21)
    • InChI Key: KJFAMMDJMOXEOW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OCC(NCC1=CC(C2CC2)=NC=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 378
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.099

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Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide

Comprehensive Overview of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide (CAS No. 2194846-02-9)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide (CAS No. 2194846-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrimidine core and fluorophenoxy moiety, exemplifies the growing trend of heterocyclic chemistry in drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting, which aligns with current industry demands for precision therapeutics.

The molecular structure of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide combines a cyclopropylpyrimidine scaffold with a fluorinated phenoxy side chain, offering distinct physicochemical properties. This design is reflective of modern medicinal chemistry strategies that emphasize bioisosteric replacements and metabolic stability enhancements. Such innovations address frequent queries in scientific forums about improving drug-like properties and oral bioavailability, making this compound a case study for aspiring chemists.

In recent years, the compound's potential applications have been explored in crop protection and disease management, resonating with global discussions on sustainable agriculture. Its pyrimidine backbone is known to interact with plant enzymes, sparking interest in green chemistry solutions for pest resistance—a hot topic in agricultural biotechnology. Laboratory studies suggest its utility in developing next-generation agrochemicals with reduced environmental impact, answering common search engine queries about eco-friendly pesticides.

Synthetic protocols for CAS No. 2194846-02-9 often involve multistep organic reactions, including nucleophilic substitutions and amide couplings, which are frequently searched by chemistry students. The compound's fluorine atom incorporation—a trending subject in PET imaging and radiopharmaceuticals—adds another layer of relevance. This aligns with the pharmaceutical industry's focus on fluorine-containing drugs, a popular topic in drug development webinars and patent literature.

From an analytical perspective, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenoxy)acetamide requires advanced characterization techniques like LC-MS and NMR spectroscopy, addressing laboratory professionals' searches for compound validation methods. Its logP and pKa values—critical parameters in ADMET studies—are frequently discussed in computational chemistry forums, highlighting its utility in in-silico modeling workflows.

The compound's patent landscape reveals innovative formulations combining it with synergistic adjuvants, responding to commercial interest in combination therapies. This strategic approach mirrors current pharma market trends where multi-target agents dominate oncology and neurology research—a recurring theme in clinical trial databases and investor reports.

Ongoing investigations into CAS 2194846-02-9 also explore its potential in bioconjugation techniques, a rapidly growing field in targeted drug delivery. This application answers frequent queries about antibody-drug conjugates (ADCs) and prodrug strategies, positioning the compound as a versatile building block in biopharmaceutical innovation.

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